Cas no 1806022-32-1 (4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806022-32-1
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4857868
• Update Time: 2025-11-01

4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-2-5-6(7(10)11)3(12)1-4(13-5)8(14)15/h1,7H,2H2,(H2,12,13)(H,14,15)
• InChI Key： CGIUWVMQJRZFBS-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C=C(C(=O)O)N=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 1.1
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806022-32-1)

4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1806022-32-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly the presence of an amino group, a chloromethyl substituent, and a difluoromethyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The amino group at the 4-position of the pyridine ring introduces a basic character to the molecule, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly important in the design of small-molecule inhibitors that require precise binding to protein or nucleic acid receptors. The chloromethyl moiety at the 2-position serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. This reactivity allows chemists to explore various structural modifications, optimizing potency and selectivity for specific therapeutic applications.

The difluoromethyl group at the 3-position is another key structural element that enhances the pharmacological profile of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid. Difluoromethyl groups are well-documented in medicinal chemistry for their ability to improve metabolic stability, lipophilicity, and binding affinity. In recent years, compounds incorporating this moiety have shown promise in treating a wide range of diseases, including cancer and inflammatory disorders. The incorporation of two fluorine atoms at this position not only strengthens the interactions with biological targets but also provides resistance against enzymatic degradation, extending the half-life of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. Studies have demonstrated that the combination of an amino group, a chloromethyl substituent, and a difluoromethyl group creates a favorable pharmacophore for targeting enzymes involved in critical biological pathways. For instance, researchers have explored its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The pyridine core itself is known to interact with heme groups in various enzymes, making it an attractive scaffold for developing therapeutic agents.

The carboxylic acid functionality at the 6-position provides another point of modification, allowing for further derivatization through esterification or amidation reactions. These modifications can fine-tune the solubility, bioavailability, and pharmacokinetic properties of the compound. Additionally, carboxylic acids are commonly used in drug design due to their ability to form stable salts with basic moieties, improving oral bioavailability and formulation stability.

In clinical research, derivatives of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid have been investigated for their potential therapeutic effects. Preliminary studies suggest that certain analogs exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are overexpressed in autoimmune diseases like rheumatoid arthritis. The ability to modulate these kinases could lead to novel treatments with reduced side effects compared to existing therapies. Furthermore, the compound’s structural similarity to known bioactive molecules makes it a promising candidate for structure-based drug design approaches.

The synthesis of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. Key steps include halogenation reactions to introduce the chloromethyl group and fluorination techniques to incorporate the difluoromethyl moiety. The use of advanced catalytic systems has enabled more efficient and sustainable synthetic routes, reducing waste generation and improving yields. These advancements align with global efforts to promote green chemistry principles in pharmaceutical manufacturing.

The role of 4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid as an intermediate in drug development underscores its importance in modern medicinal chemistry. By serving as a building block for more complex molecules, it facilitates rapid screening and optimization processes essential for bringing new drugs to market efficiently. Collaborative efforts between academic researchers and pharmaceutical companies continue to drive innovation in this area, leveraging computational tools and high-throughput screening technologies.

Looking ahead, future research on this compound may explore its potential applications in areas beyond oncology and inflammation management. For example, its structural motifs could be adapted for antimicrobial or antiviral agents due to its ability to interact with essential biological targets. Additionally, investigating its behavior under different physiological conditions will provide insights into its mechanism of action and potential off-target effects.

In conclusion,4-Amino-2-(chloromethyl)-3-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806022-32-1) represents a fascinating compound with significant therapeutic promise. Its unique structural features make it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs across various disease indications.